1-Acetylimidazolidinethione

Specification

• CAS No.: 5391-52-6
• Molecular Formula: C5H8N2OS
• Molecular Weight: 144.2 g/mol
• IUPAC Name: 1-(2-sulfanylideneimidazolidin-1-yl)ethanone
• Standard InChI: InChI=1S/C5H8N2OS/c1-4(8)7-3-2-6-5(7)9/h2-3H2,1H3,(H,6,9)
• Standard InChI Key: XGAVQYNYNMJURR-UHFFFAOYSA-N
• SMILES: CC(=O)N1CCNC1=S
• Canonical SMILES: CC(=O)N1CCNC1=S

Introduction

1-Acetylimidazolidinethione, with the CAS number 5391-52-6, is a heterocyclic compound that belongs to the class of imidazolidines. It is also known by other names such as 1-(2-sulfanylideneimidazolidin-1-yl)ethanone and 1-Acetylimidazolidine-2-thione. This compound has been identified as a related compound to tizanidine, a medication used as a muscle relaxant.

Synthesis and Applications

While specific synthesis methods for 1-Acetylimidazolidinethione are not widely detailed in available literature, compounds of similar structures often involve reactions that form the imidazolidine ring followed by acetylation and thionation steps. The compound's applications might be related to its role as an impurity or intermediate in pharmaceutical synthesis, particularly in the context of tizanidine production.

Storage and Handling

For safe storage, 1-Acetylimidazolidinethione should be kept at a temperature range of 2-8°C. It is classified with hazard codes indicating potential irritation (Xi), but detailed safety data sheets (MSDS) are not readily available.

Regulatory Information

1-Acetylimidazolidinethione is classified under the Harmonized System (HS) code 2933990090, which pertains to heterocyclic compounds with nitrogen hetero-atoms only. This classification is important for trade and regulatory purposes.